Cas no 898763-73-0 ([4-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-(m-tolyl)methanone)

• Product Name: [4-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-(m-tolyl)methanone
• CAS No: 898763-73-0
• MF: C₁₉H₁₉NO
• MW: 277.360265016556
• MDL: MFCD03841838
• CID: 1945295
• PubChem ID: 24724613
• Update Time: 2025-04-21

[4-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-(m-tolyl)methanone Chemical and Physical Properties

Names and Identifiers

• 3-METHYL-4'-(3-PYRROLINOMETHYL) BENZOPHENONE
• [4-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-(m-tolyl)methanone
• LogP
• [4-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-(3-methylphenyl)methanone
• 1-{[4-(3-methylbenzoyl)phenyl]methyl}-2,5-dihydro-1H-pyrrole
• DTXSID00643012
• 3-METHYL-4'-(3-PYRROLINOMETHYL)BENZOPHENONE
• {4-[(2,5-Dihydro-1H-pyrrol-1-yl)methyl]phenyl}(3-methylphenyl)methanone
• 898763-73-0
• AKOS016020122
• (4-((2,5-Dihydro-1H-pyrrol-1-yl)methyl)phenyl)(m-tolyl)methanone
• MFCD03841838

• MDL： MFCD03841838
• Inchi： 1S/C19H19NO/c1-15-5-4-6-18(13-15)19(21)17-9-7-16(8-10-17)14-20-11-2-3-12-20/h2-10,13H,11-12,14H2,1H3
• InChI Key： GKDSDJWVKDURHR-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C)C=1)C1C=CC(=CC=1)CN1CC=CC1

Computed Properties

• Exact Mass: 277.14700
• Monoisotopic Mass: 277.146664230Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31000
• LogP: 3.53570

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones